(6-Fluoro-4-((3-methoxybenzyl)amino)quinolin-3-yl)(piperidin-1-yl)methanone
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Description
(6-Fluoro-4-((3-methoxybenzyl)amino)quinolin-3-yl)(piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C23H24FN3O2 and its molecular weight is 393.462. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
A study focused on 2‐anilino‐3‐aroylquinolines, closely related to the compound , highlighted their potent cytotoxic activity against various human cancer cell lines. These compounds, due to their ability to inhibit tubulin polymerization, have shown remarkable antiproliferative activity, particularly against human lung cancer and prostate cancer cell lines. The study suggests that these compounds induce apoptosis by disrupting the cell cycle at the G2/M phase, confirmed through various assays and molecular docking studies that revealed efficient binding to β‐tubulin at the colchicine binding site (Srikanth et al., 2016).
Fluorescent Labeling Reagent
Another application is in biomedical analysis, where 6-Methoxy-4-quinolone (6-MOQ), a structurally similar compound, was identified as a novel fluorophore. It exhibits strong fluorescence with a large Stokes' shift in aqueous media, and its fluorescence intensity remains stable across a wide pH range. This makes it a valuable tool for fluorescent labeling, demonstrated through its use as a reagent in the determination of carboxylic acids, showcasing its potential for sensitive and selective biochemical assays (Hirano et al., 2004).
Antibacterial Efficacy
The fluoroquinolones, a class to which the target compound is related, are extensively studied for their antibacterial properties. A review of structure-activity and structure-side-effect relationships elucidates the molecular features critical to enhancing antimicrobial efficacy while minimizing side effects. Such studies have contributed to the development of compounds with improved oral absorption, increased potency against Gram-positive bacteria, and reduced risk of adverse effects, highlighting the significance of fluoroquinolone derivatives in treating bacterial infections (Domagala, 1994).
Properties
IUPAC Name |
[6-fluoro-4-[(3-methoxyphenyl)methylamino]quinolin-3-yl]-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24FN3O2/c1-29-18-7-5-6-16(12-18)14-26-22-19-13-17(24)8-9-21(19)25-15-20(22)23(28)27-10-3-2-4-11-27/h5-9,12-13,15H,2-4,10-11,14H2,1H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGEYVZZIFRZNPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC2=C3C=C(C=CC3=NC=C2C(=O)N4CCCCC4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.